Cas no 86447-11-2 (1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid)

1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid structure
86447-11-2 structure
Product Name:1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid
CAS No:86447-11-2
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD11519232
CID:708468
PubChem ID:13032569
Update Time:2024-12-09

1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-1,2,5,6-tetrahydropyridine-3-carboxylic acid
    • 1,3(2H)-Pyridinedicarboxylicacid, 5,6-dihydro-, 1-(1,1-dimethylethyl) ester
    • 1-[(2-methylpropan-2-yl)oxycarbonyl]-3,6-dihydro-2H-pyridine-5-carboxylic acid
    • 1-tert-butoxycarbonyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid
    • Boc-guvacine
    • N-(tert-butoxycarbonyl)guvacine
    • N-Boc-1,2,5,6-tetrahydropyridine-3-carboxylic acid
    • N-t-butoxycarbonyl 3,4-dehydronipecotic acid
    • N-t-butyloxycarbonyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid
    • 1-(tert-butoxycarbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid
    • 1-Boc-1,2,5,6-tetrahydropyridine-3-carboxylicacid
    • 1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid
    • PubChem12055
    • KKHQYUPHBPYITH-UHFFFAOYSA-N
    • EBD41677
    • SB23196
    • FCH1628217
    • ST24027012
    • BB
    • 1-(1,1-Dimethylethyl) 5,6-dihydro-1,3(2H)-pyridinedicarboxylate (ACI)
    • SCHEMBL2270068
    • DB-076641
    • MFCD11519232
    • AKOS016004886
    • DS-12709
    • DTXSID70515792
    • CS-W018879
    • 5,6-Dihydro-2H-pyridine-1,3-dicarboxylic acid 1-tert-butyl ester
    • 1-(tert-butoxycarbonyl)-5,6-dihydro-2H-pyridine-3-carboxylic acid
    • EN300-149745
    • 86447-11-2
    • J-504335
    • 1-Boc-1 pound not2 pound not5 pound not6-tetrahydropyridine-3-carboxylic acid
    • SY108031
    • 1-tert-butoxycarbonyl-1,2,3,6-tetrahydropyridine-5-carboxylic acid
    • MDL： MFCD11519232
    • Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-6-4-5-8(7-12)9(13)14/h5H,4,6-7H2,1-3H3,(H,13,14)
    • InChI Key： KKHQYUPHBPYITH-UHFFFAOYSA-N
    • SMILES： O=C(C1CN(C(OC(C)(C)C)=O)CCC=1)O

Computed Properties

  • Exact Mass: 227.11600
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 1

Experimental Properties

  • Density: 1.207
  • Boiling Point: 356.942°C at 760 mmHg
  • Flash Point: 169.673°C
  • Refractive Index: 1.519
  • PSA: 66.84000
  • LogP: 1.57610

1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Pricemore >>

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1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Production Method

Production Method 1

24424-99-5 24424-99-5
92600-27-6 92600-27-6
86447-11-2 86447-11-2
Reaction Conditions
1.1 Reagents: Methanol ;  2 h, reflux; reflux → rt
1.2 Reagents: Hydrogen bromide Solvents: Water ;  2 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: tert-Butanol ,  Water ;  2 h, 45 - 50 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Iridium-Catalyzed Enantioselective Hydrogenation of Unsaturated Heterocyclic Acids
Song, Song; et al, Angewandte Chemie, 2013, 52(23), 6072-6075

Production Method 2

24424-99-5 24424-99-5
300-08-3 300-08-3
86447-11-2 86447-11-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Water ;  30 min, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Toluene ;  rt; 16 h, reflux
1.3 Solvents: Methanol ;  rt → reflux; 2 h, reflux
1.4 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 24 h
2.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  4 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid
Napolitano, Carmela; et al, Tetrahedron, 2010, 66(29), 5492-5497

Production Method 3

125097-83-8 125097-83-8
86447-11-2 86447-11-2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid
Napolitano, Carmela; et al, Tetrahedron, 2010, 66(29), 5492-5497

Production Method 4

24424-99-5 24424-99-5
6027-91-4 6027-91-4
86447-11-2 86447-11-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide ,  Water ;  5 min, rt
1.2 22 h, rt
Reference
Flow Photo-Nazarov Reactions of 2-Furyl Vinyl Ketones: Cyclizing a Class of Traditionally Unreactive Heteroaromatic Enones
Ashley, William L.; et al, Journal of Organic Chemistry, 2018, 83(5), 2516-2529

Production Method 5

24424-99-5 24424-99-5
6027-92-5 6027-92-5
86447-11-2 86447-11-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: tert-Butanol ,  Water ;  2 h, 45 - 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Iridium-Catalyzed Enantioselective Hydrogenation of Unsaturated Heterocyclic Acids
Song, Song; et al, Angewandte Chemie, 2013, 52(23), 6072-6075

Production Method 6

50893-53-3 50893-53-3
300-08-3 300-08-3
86447-11-2 86447-11-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Water ;  30 min, rt
1.2 Solvents: 1,2-Dichloroethane ;  10 min, 0 °C; 30 min, reflux
2.1 Reagents: Methanol ;  2 h, reflux; reflux → rt
2.2 Reagents: Hydrogen bromide Solvents: Water ;  2 h, reflux
2.3 Reagents: Sodium hydroxide Solvents: tert-Butanol ,  Water ;  2 h, 45 - 50 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Iridium-Catalyzed Enantioselective Hydrogenation of Unsaturated Heterocyclic Acids
Song, Song; et al, Angewandte Chemie, 2013, 52(23), 6072-6075

Production Method 7

92600-27-6 92600-27-6
86447-11-2 86447-11-2
Reaction Conditions
1.1 Reagents: Methanol ;  2 h, reflux
1.2 Reagents: Hydrogen bromide Solvents: Water ;  reflux → rt; 2 h, reflux
2.1 Reagents: Sodium hydroxide Solvents: tert-Butanol ,  Water ;  2 h, 45 - 50 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Iridium-Catalyzed Enantioselective Hydrogenation of Unsaturated Heterocyclic Acids
Song, Song; et al, Angewandte Chemie, 2013, 52(23), 6072-6075

1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Raw materials

1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Preparation Products

1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid Related Literature

86447-11-2 (1-[(tert-butoxy)carbonyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid) Related Products

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